1,2-Difluoro-4-difluoromethoxy-3-(fluoromethyl)benzene

• Molecular Formula: C8H5F5O
• Molecular Weight: 212.12 g/mol
• IUPAC Name: 1-(difluoromethoxy)-3,4-difluoro-2-(fluoromethyl)benzene
• InChI: InChI=1S/C8H5F5O/c9-3-4-6(14-8(12)13)2-1-5(10)7(4)11/h1-2,8H,3H2
• InChI Key: ADGONTRHPWLYOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1OC(F)F)CF)F)F

Description

1,2-Difluoro-4-difluoromethoxy-3-(fluoromethyl)benzene is a multifunctional fluorinated aromatic building block of high interest in advanced research and development. Its structure, featuring both a difluoromethoxy (OCF2H) group and a fluoromethyl side chain, confers unique electronic properties and metabolic stability, making it a valuable scaffold in medicinal chemistry for the design of novel bioactive molecules . The difluoromethoxy group is a known bioisostere that can act as a hydrogen bond donor, potentially enriching interactions with biological targets, while also modulating the compound's lipophilicity and membrane permeability . This compound is rigorously characterized and intended for use as a key intermediate in organic synthesis, particularly in the construction of more complex molecules for pharmaceutical, agrochemical, and material science applications. The product is for non-human research only and is not intended for diagnostic or therapeutic use.

Comparison with Similar Compounds

Insecticidal Activity

highlights trifluoromethyl pyridine derivatives with notable insecticidal activity. For example, Compound E27 (LC₅₀ = 30.8 mg L⁻¹) outperforms chlorpyrifos (87% efficacy at 250 mg L⁻¹) due to electron-withdrawing groups at strategic positions. Although the target compound is a benzene derivative, its trifluorinated substituents may similarly enhance membrane permeability and target-site binding, though the absence of a pyridine ring could reduce potency compared to pyridine-based insecticides .

Pesticide Chemicals

lists nitrofluorfen and oxyfluorfen, which feature nitro and trifluoromethyl groups. The target compound’s difluoromethoxy group may offer comparable hydrolytic stability to nitro groups while avoiding nitro-related toxicity. However, the absence of a chloro or trifluoromethyl substituent (common in commercial pesticides) may limit its broad-spectrum activity .

Research Findings and Data

Table 1: Comparative Analysis of Fluorinated Benzene Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)*	LogP*	Bioactivity (LC₅₀ or Efficacy)	Key Applications
1,2-Difluoro-4-difluoromethoxy-3-(fluoromethyl)benzene	1,2-F; 4-OCF₂H; 3-CH₂F	~222	~2.8	Not reported	Potential agrochemical
1,2-Difluoro-3-methoxy-benzene	1,2-F; 3-OCH₃	~144	~1.2	Not reported	Intermediate
Nitrofluorfen	2-Cl; 4-NO₂; 4-CF₃	~318	~3.5	Broad-spectrum herbicide	Commercial pesticide
Trifluoromethyl pyridine E27	Pyridine core; 2-CF₃; oxadiazole	~349	~3.1	LC₅₀ = 30.8 mg L⁻¹	Insecticide

*Estimated values based on structural analogs.

Q & A

Basic Research Questions

Q. What are the primary synthetic routes for synthesizing 1,2-Difluoro-4-difluoromethoxy-3-(fluoromethyl)benzene, and what key reaction parameters must be optimized to achieve high yields?

• Methodological Answer : The synthesis typically involves sequential halogenation and fluorination steps. Key steps include:

• Bromination : Use of bromine with FeBr₃ as a catalyst under controlled temperatures (e.g., 40–60°C) to ensure selective substitution at the 1,2 positions .
• Fluorination : Introduction of fluorine via nucleophilic substitution (e.g., KF in polar aprotic solvents) or electrophilic fluorination (e.g., Selectfluor®). The fluoromethyl group is introduced using fluoromethylation agents like CH₂FCl under basic conditions .
• Optimization : Reaction time, solvent polarity (e.g., DMF or DMSO), and temperature gradients are critical to avoid over-halogenation and byproduct formation.

Q. Which spectroscopic techniques are most effective for characterizing the structure and purity of 1,2-Difluoro-4-difluoromethoxy-3-(fluoromethyl)benzene, and how do specific spectral features correlate with its substituents?

• Methodological Answer :

• ¹⁹F NMR : Identifies fluorine environments; the difluoromethoxy group (-OCF₂-) shows a triplet near δ -80 ppm, while fluoromethyl (-CH₂F) resonates as a doublet near δ -220 ppm .
• ¹H NMR : Coupling between fluorine and adjacent protons (e.g., J₃-F ~15 Hz for fluoromethyl) confirms substituent positions.
• Mass Spectrometry (HRMS) : Molecular ion peaks at m/z 212.12 (C₈H₅F₅O) validate molecular weight .
• X-ray Crystallography : Resolves spatial arrangement of substituents, particularly the ortho-fluorine interactions .

Advanced Research Questions

Q. How does the unique substituent arrangement (1,2-difluoro, 4-difluoromethoxy, 3-fluoromethyl) influence the compound’s reactivity in cross-coupling reactions compared to less fluorinated analogs?

• Methodological Answer :

• Steric Effects : The 1,2-difluoro groups create steric hindrance, reducing accessibility for Pd-catalyzed coupling (e.g., Suzuki-Miyaura). Use of bulky ligands (e.g., SPhos) improves yields .
• Electronic Effects : Electron-withdrawing fluorines deactivate the ring toward electrophilic substitution but enhance oxidative stability. Reactions like nitration require harsh conditions (e.g., HNO₃/H₂SO₄ at 100°C) .
• Comparative Studies : Analogues lacking the difluoromethoxy group (e.g., 1,2-difluoro-3-fluoromethylbenzene) show faster coupling kinetics due to reduced steric bulk .

Q. What contradictory data exist regarding the stability of the difluoromethoxy group under basic or acidic conditions, and how can these discrepancies be resolved experimentally?

• Methodological Answer :

• Reported Instability : Some studies indicate hydrolysis of -OCF₂- to -OH under strong bases (e.g., NaOH), while others report stability in pH 7–10 .
• Resolution Strategies :
• Controlled Hydrolysis Experiments : Monitor degradation via ¹⁹F NMR in buffered solutions (pH 2–12) at 25–80°C.
• Computational Modeling : DFT calculations (e.g., B3LYP/6-31G*) predict bond dissociation energies to identify critical pH thresholds .

Q. How do competing reaction pathways (e.g., nucleophilic vs. electrophilic fluorination) affect the regioselectivity in the synthesis of polyfluorinated benzene derivatives like 1,2-Difluoro-4-difluoromethoxy-3-(fluoromethyl)benzene?

• Methodological Answer :

• Nucleophilic Fluorination (e.g., KF/18-crown-6): Favors para-substitution due to lower activation energy for SNAr mechanisms in electron-deficient rings .
• Electrophilic Fluorination (e.g., F-TEDA-BF₄): Directs meta-substitution via Wheland intermediate stabilization.
• Regioselectivity Mapping : Competitive experiments with isotopic labeling (¹⁸F) and kinetic profiling can quantify pathway dominance .

Comparative Analysis Table

Structural Feature	Impact on Reactivity/Applications	Reference
1,2-Difluoro substituents	Enhances oxidative stability; steric hindrance reduces coupling efficiency in Pd catalysis.
4-Difluoromethoxy group	Prone to hydrolysis under strong bases; stabilizes radical intermediates in photochemical reactions.
3-Fluoromethyl group	Increases lipophilicity (logP ~2.5); participates in halogen bonding with biological targets.

Key Methodological Recommendations

• Synthetic Optimization : Use flow reactors for exothermic fluorination steps to improve safety and yield .
• Analytical Validation : Combine ¹⁹F NMR with IR spectroscopy (C-F stretches at 1100–1250 cm⁻¹) to confirm substituent integrity .
• Data Reconciliation : Employ multivariate analysis (e.g., PCA) to resolve contradictions in reactivity studies .